Cas no 86569-78-0 (2,4,6-Trichloro Methyl Ester Benzoic Aci)

• Product name: 2,4,6-Trichloro Methyl Ester Benzoic Aci
• CAS No: 86569-78-0
• MF: C₈H₅Cl₃O₂
• MW: 239.48309969902
• MDL: MFCD12024963
• CID: 4764482
• PubChem ID: 640235

2,4,6-Trichloro Methyl Ester Benzoic Aci Chemical and Physical Properties

Names and Identifiers

• methyl 2,4,6-trichlorobenzoate
• 2,4,6-Trichlorobenzoic acid methyl ester
• 2,4,6-Trichloro-benzoic acid methyl ester
• benzoic acid, 2,4,6-trichloro-, methyl ester
• SB39160
• 2,4,6-Trichloro Methyl Ester Benzoic Aci

• MDL： MFCD12024963
• Inchi： 1S/C8H5Cl3O2/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3H,1H3
• InChI Key： LUFCMMLEOPEUNU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)OC)Cl)Cl

Computed Properties

• Exact Mass: 237.935512g/mol
• Monoisotopic Mass: 237.935512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2,4,6-Trichloro Methyl Ester Benzoic Aci

Methyl 2,4,6-trichlorobenzoate (CAS No. 86569-78-0): Properties, Applications, and Market Insights

Methyl 2,4,6-trichlorobenzoate (CAS No. 86569-78-0) is a specialized organic compound widely used in chemical synthesis and industrial applications. This ester derivative of 2,4,6-trichlorobenzoic acid is known for its unique chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. With the increasing demand for fine chemicals, understanding the role of methyl 2,4,6-trichlorobenzoate in modern chemistry is essential for researchers and industry professionals.

The molecular formula of methyl 2,4,6-trichlorobenzoate is C₈H₅Cl₃O₂, featuring a benzene ring substituted with three chlorine atoms and a methyl ester group. This structure contributes to its stability and reactivity, enabling its use as an intermediate in organic synthesis. Recent studies highlight its potential in developing novel pharmaceutical intermediates and crop protection agents, aligning with the growing interest in sustainable agriculture and green chemistry.

One of the key applications of methyl 2,4,6-trichlorobenzoate is in the synthesis of advanced materials. Researchers are exploring its role in creating high-performance polymers and specialty coatings, which are in high demand for electronics and automotive industries. The compound’s ability to act as a building block for complex molecules makes it a topic of interest in AI-driven drug discovery and computational chemistry, areas that are currently trending in scientific communities.

From a market perspective, the global demand for methyl 2,4,6-trichlorobenzoate is steadily increasing, driven by its versatility and efficiency in chemical processes. Suppliers and manufacturers are focusing on optimizing production methods to meet the needs of industries such as pharmaceuticals, agrochemicals, and material science. Environmental regulations and the shift toward eco-friendly synthesis methods are also influencing the compound’s market dynamics, with companies investing in greener alternatives.

Safety and handling of methyl 2,4,6-trichlorobenzoate are critical considerations in laboratory and industrial settings. Proper storage conditions, such as avoiding exposure to moisture and extreme temperatures, ensure the compound’s stability. Researchers frequently search for best practices in handling methyl 2,4,6-trichlorobenzoate, reflecting the importance of safety protocols in chemical workflows.

In conclusion, methyl 2,4,6-trichlorobenzoate (CAS No. 86569-78-0) is a compound of significant interest due to its diverse applications and relevance in cutting-edge research. Whether in drug development, agrochemical innovation, or advanced materials, its role continues to expand. As industries evolve, the demand for high-quality methyl 2,4,6-trichlorobenzoate suppliers and custom synthesis services is expected to rise, making it a key player in the chemical sector.